Cas no 83923-88-0 (4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl-
• CAS No: 83923-88-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 706936
• PubChem ID: 14184035
• Update Time: 2025-06-13

4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl-
• 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl-(9CI)
• 7,8-dihydroxy-2,2-dimethyl-3H-chromen-4-one
• SCHEMBL10402573
• DJECUODSBNGSIT-UHFFFAOYSA-N
• EN300-26312039
• 83923-88-0
• 7,8-dihydroxy-2,2-dimethyl-4-chromanone
• 7,8-dihydroxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
• 7.8-dihydroxy-2,2-dimethyl-4-chromanone
• 7,8-dihydroxy-2,2-dimethyl-2,3-dihydro-4H-chromen-4-one
• 7,8-dihydroxy-2,2-dimethylchroman-4-one

• Inchi： 1S/C11H12O4/c1-11(2)5-8(13)6-3-4-7(12)9(14)10(6)15-11/h3-4,12,14H,5H2,1-2H3
• InChI Key： DJECUODSBNGSIT-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C(CC1(C)C)=O)O)O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl-

Chemical Profile of 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl (CAS No. 83923-88-0)

4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl, identified by its Chemical Abstracts Service (CAS) number 83923-88-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This heterocyclic molecule belongs to the benzopyranone class, characterized by a fused benzene and pyranone ring system. The presence of hydroxyl groups at the 7 and 8 positions, along with a dimethyl substitution at the 2-position of the pyranone ring, imparts unique electronic and steric properties that make it a promising candidate for further investigation in medicinal chemistry.

The synthesis and structural elucidation of 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl have been subjects of extensive studies due to its potential biological activity. The benzopyranone scaffold is well-known for its pharmacological relevance, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The hydroxyl substituents in this compound can participate in hydrogen bonding interactions with biological targets, while the dimethyl group may influence the conformational flexibility and binding affinity. These features make it an intriguing molecule for drug discovery efforts.

In recent years, there has been a surge in research focused on natural product-inspired scaffolds due to their inherent biological activity and structural diversity. 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl shares structural similarities with several bioactive natural products, such as flavonoids and xanthones. These natural products have been extensively studied for their therapeutic potential, and the benzopyranone derivative represents a synthetic equivalent that could offer novel pharmacological effects. The hydroxyl groups at the 7 and 8 positions are particularly noteworthy, as they are often involved in key interactions with biological targets.

One of the most compelling aspects of 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl is its potential as a lead compound for drug development. The benzopyranone core is known to exhibit a wide range of biological activities due to its ability to interact with various enzymes and receptors. The hydroxyl groups at positions 7 and 8 can be modified further through chemical synthesis to optimize binding interactions with specific targets. Additionally, the dimethyl group at position 2 can be exploited to fine-tune the steric environment around the active site.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial assays have suggested that it may possess antioxidant properties due to the presence of hydroxyl groups capable of scavenging reactive oxygen species. Furthermore, its structural similarity to known bioactive molecules suggests potential anti-inflammatory effects by modulating inflammatory pathways. These preliminary findings warrant further investigation into its therapeutic potential.

The synthesis of 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the hydroxyl and dimethyl substituents. Advances in synthetic methodologies have enabled more efficient preparation of complex heterocyclic compounds like this one.

The use of computational chemistry techniques has also played a crucial role in understanding the structure-property relationships of 4H-1-Benzopyran-4-one,2,3-dihydro-7,8-dihydroxy-2,2-dimethyl. Molecular modeling studies can provide insights into how different substituents affect the conformational flexibility and binding affinity of the molecule. These computational approaches are often used in conjunction with experimental data to guide rational drug design efforts.

In conclusion,4H-1-Benzopyran-4-one, particularly under its specific configuration as , is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for various diseases.